Cas no 2227709-87-5 (tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate
• CAS No: 2227709-87-5
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5998883
• PubChem ID: 165688679
• Update Time: 2025-10-29

tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate
• tert-butyl N-{4-[(1S)-1-amino-2-hydroxyethyl]-2-methoxyphenyl}carbamate
• 2227709-87-5
• EN300-1903196

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-11-6-5-9(10(15)8-17)7-12(11)19-4/h5-7,10,17H,8,15H2,1-4H3,(H,16,18)/t10-/m1/s1
• InChI Key： JNMFHEROGHPWOH-SNVBAGLBSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)[C@@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate (CAS No. 2227709-87-5)

The compound tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate (CAS No. 2227709-87-5) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the tert-butyl group and the (1S)-1-amino-2-hydroxyethyl moiety, make it a valuable intermediate in the synthesis of chiral molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery and medicinal chemistry, particularly in the development of targeted therapies and enzyme inhibitors.

One of the key reasons for the growing attention toward tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate is its role in asymmetric synthesis. The presence of a chiral center at the (1S)-1-amino-2-hydroxyethyl position allows for the creation of enantiomerically pure compounds, which are critical in the design of pharmaceutical agents with reduced side effects. This aligns with the current trend in the industry to develop stereoselective drugs that offer higher efficacy and safety profiles. Additionally, the methoxy and hydroxyethyl functional groups contribute to its solubility and reactivity, making it a versatile building block in organic synthesis.

In the context of bioconjugation and proteomics, CAS No. 2227709-87-5 has shown promise as a linker or protective group. The tert-butyl carbamate (Boc) group is widely recognized for its stability under various reaction conditions, which is essential for peptide synthesis and post-translational modifications. This property is particularly relevant in the development of biologics and antibody-drug conjugates (ADCs), where precise control over molecular interactions is paramount. As the demand for personalized medicine grows, compounds like this are becoming indispensable tools for researchers.

Another area where tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate is gaining traction is in neuroscience research. The amino and hydroxy functionalities make it a candidate for modulating neurotransmitter pathways, which is a hot topic in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have explored its potential as a precursor for small-molecule therapeutics targeting G-protein-coupled receptors (GPCRs), which are a major focus in central nervous system (CNS) drug development.

From a green chemistry perspective, the synthesis and application of CAS No. 2227709-87-5 are being optimized to reduce environmental impact. Innovations in catalytic methods and solvent-free reactions are being explored to enhance the sustainability of its production. This aligns with the broader industry shift toward eco-friendly synthesis and green solvents, which are frequently searched topics in scientific databases and academic forums.

In summary, tert-butyl N-{4-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenyl}carbamate (CAS No. 2227709-87-5) is a multifaceted compound with broad applications in pharmaceutical research, bioconjugation, and neuroscience. Its unique structural attributes and compatibility with modern synthetic methodologies make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing drug discovery and therapeutic innovation.